11029-61-1

Gramicidin

In Stock

• CAS RN:
• 11029-61-1

• Formula:
• C99H140N20O17

• InChI:
• InChI=1S/C99H140N20O17/c1-51(2)37-73(109-86(123)59(17)107-81(122)49-105-96(133)82(55(9)10)106-50-121)89(126)108-60(18)87(124)117-84(57(13)14)98(135)119-85(58(15)16)99(136)118-83(56(11)12)97(134)116-80(44-64-48-104-72-34-26-22-30-68(64)72)95(132)112-76(40-54(7)8)92(129)115-79(43-63-47-103-71-33-25-21-29-67(63)71)94(131)111-75(39-53(5)6)91(128)114-78(42-62-46-102-70-32-24-20-28-66(62)70)93(130)110-74(38-52(3)4)90(127)113-77(88(125)100-35-36-120)41-61-45-101-69-31-23-19-27-65(61)69/h19-34,45-48,50-60,73-80,82-85,101-104,120H,35-44,49H2,1-18H3,(H,100,125)(H,105,133)(H,106,121)(H,107,122)(H,108,126)(H,109,123)(H,110,130)(H,111,131)(H,112,132)(H,113,127)(H,114,128)(H,115,129)(H,116,134)(H,117,124)(H,118,136)(H,119,135)/t59-,60-,73+,74+,75+,76+,77-,78-,79-,80-,82-,83+,84+,85-/m0/s1

• InChIKey:
• ZWCXYZRRTRDGQE-LUPIJMBPSA-N

• Cation-selective, single-filing pore forming antibiotic agent. Forms a membrane channel permeable to small monovalent cations, protons, and water but impermeable to divalent cations and anions. Induces K+/H+-exchange in mitochondria in a non-voltage dependent manner. Shows bactericidal effects against non-bacilli Gram-positive strains and select Gram-negative bacteria in vivo.
  Gramicidin A is a peptide component of gramicidin, an antibiotic mixture originally isolated from B. brevis. Gramicidin A is a highly hydrophobic channel-forming ionophore that forms channels in model membranes that are permeable to monovalent cations. It induces degradation of hypoxia inducible factor 1 α (HIF-1α) in HEK293 cells and reduces growth in a human renal cell carcinoma mouse xenograft model when administered at a dose of 0.22 mg/kg three times per week. Gramicidin A has commonly been us...